Cas no 62838-69-1 (1,3-Propanedione, 1-(2-ethoxy-3-pyridinyl)-3-(4-pyridinyl)-)

• Product Name: 1,3-Propanedione, 1-(2-ethoxy-3-pyridinyl)-3-(4-pyridinyl)-
• CAS No: 62838-69-1
• MF: C₁₅H₁₄N₂O₃
• MW: 270.283263683319
• CID: 430108
• PubChem ID: 12326835
• Update Time: 2025-04-19

1,3-Propanedione, 1-(2-ethoxy-3-pyridinyl)-3-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedione, 1-(2-ethoxy-3-pyridinyl)-3-(4-pyridinyl)-
• 1-(2-ethoxypyridin-3-yl)-3-pyridin-4-ylpropane-1,3-dione
• DTXSID70489727
• 62838-69-1
• 1-(2-Ethoxypyridin-3-yl)-3-(pyridin-4-yl)propane-1,3-dione

• Inchi： 1S/C15H14N2O3/c1-2-20-15-12(4-3-7-17-15)14(19)10-13(18)11-5-8-16-9-6-11/h3-9H,2,10H2,1H3
• InChI Key： DSUQIVGKETULGG-UHFFFAOYSA-N
• SMILES： O(CC)C1C(=CC=CN=1)C(CC(C1C=CN=CC=1)=O)=O

Computed Properties

• Exact Mass: 270.10052
• Monoisotopic Mass: 270.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 69.2Ų

Experimental Properties

• PSA: 69.15